N-(Carbamoylcarbamothioyl)-4-chlorobenzamide

• CAS No.: 73924-31-9
• Molecular Formula: C9H8ClN3O2S
• Molecular Weight: 257.70 g/mol
• IUPAC Name: N-(carbamoylcarbamothioyl)-4-chlorobenzamide
• InChI: InChI=1S/C9H8ClN3O2S/c10-6-3-1-5(2-4-6)7(14)12-9(16)13-8(11)15/h1-4H,(H4,11,12,13,14,15,16)
• InChI Key: IVFMTEDKQMFCAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC(=S)NC(=O)N)Cl

Description

N-(Carbamoylcarbamothioyl)-4-chlorobenzamide is a useful research compound. Its molecular formula is C9H8ClN3O2S and its molecular weight is 257.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Chlorobenzoyl isothiocyanate (395 mg) and 600 mg urea (5 equiv) were mixed in 30 mL of acetone and stirred at reflux for 1 day. The reaction was concentrated and the residue slurried in diethyl ether. The residue was collected by filtration and washed with diethyl ether. The white solid was dissolved in ethyl acetate (10 ml) and the resultant solution washed with water (10 ml) and brine (10 ml), dried over MgSO4, filtered and concentrated to a white solid (0.35 g, 1.4 mmol, 70% yield.

Synthesis routes and methods III

Procedure details

A solution of 4-Chlorobenzoylisothiocyanate (152.4 g) in THF (500 ml) is added dropwise to a stirred suspension of urea (46.3 g) in THF (750 ml). The reaction mixture is stirred over the weekend. The precipitate is filtered, washed with ether and dried leaving 101.7 g of a white solid, m.p. 155°-158° C. The filtrate is evaporated, filtered, the solid washed with ether and recrystallized from dioxane to give 7.8 g of additional white solid.